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Abstract
These application notes provide a detailed protocol for the in vivo administration of Yoda2, a

potent and selective Piezo1 channel agonist, in mouse models. This document outlines the

materials, methods for preparing the dosing solution, and a step-by-step procedure for

intraperitoneal injection. Furthermore, it includes a summary of reported quantitative data on

the effects of Yoda2 on bone parameters in mice and diagrams of the experimental workflow

and the associated Piezo1 signaling pathway. This guide is intended to assist researchers in

designing and executing in vivo studies to investigate the physiological and pathological roles

of Piezo1 activation.

Introduction
Piezo1 is a mechanosensitive ion channel that plays a crucial role in various physiological

processes, including vascular development, red blood cell volume regulation, and bone

formation.[1][2] Yoda2 is a second-generation Piezo1 agonist with improved potency and

aqueous solubility compared to its predecessor, Yoda1.[3][4] These characteristics make

Yoda2 a valuable tool for in vivo studies aimed at understanding the therapeutic potential of

Piezo1 activation in various disease models. This document provides a comprehensive

protocol for the in vivo administration of Yoda2 to mice, based on established methodologies.

[1][5]
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Quantitative Data Summary
The following table summarizes the reported effects of in vivo Yoda2 administration on cortical

bone parameters in 22-month-old female C57BL/6J mice.[1]

Parameter
Vehicle
Control (Mean
± SD)

Yoda2 Treated
(Mean ± SD)

% Change p-value

Cortical Area

(Ct.Ar, mm²) at

25% tibia length

0.45 ± 0.03 0.48 ± 0.04 +6.7% < 0.05

Cortical

Thickness

(Ct.Th, mm) at

25% tibia length

0.12 ± 0.01 0.13 ± 0.01 +8.3% < 0.01

Minimum

Moment of

Inertia (Imin,

mm⁴)

0.030 ± 0.003 0.034 ± 0.004 +13.3% < 0.05

Experimental Protocols
Materials

Yoda2 (KC289)

Dimethyl sulfoxide (DMSO)

0.9% (w/v) Sodium Chloride (Saline)

(SBE)β-cyclodextrin

Sterile 0.2 µm syringe filter

Sterile syringes and needles (e.g., 27-gauge)
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8-week-old C57Bl/6J mice (or other appropriate strain)[6]

Yoda2 Stock Solution Preparation (23 mM)
Resuspend Yoda2 powder in 100% DMSO to a final concentration of 23 mM.

Aliquot and store at -20°C for long-term storage.[5]

Working Solution Preparation (for a 5 µmol/kg dose)
This protocol is for a 200 µL injection volume for a ~25g mouse. Adjust volumes as necessary

based on mouse weight.

Prepare the vehicle solution: In a sterile tube, combine sterile 0.9% saline, 5% DMSO, and

10% (w/v) (SBE)β-cyclodextrin.[5] For example, to prepare 1 mL of vehicle, mix 850 µL of

sterile saline, 50 µL of DMSO, and 100 mg of (SBE)β-cyclodextrin.

Sterilize the vehicle solution by passing it through a 0.2 µm sterile filter.[5]

To prepare the Yoda2 working solution, dilute the 23 mM Yoda2 stock solution in the

prepared vehicle to achieve the final desired concentration for a 5 µmol/kg dose.

Calculation Example: For a 25g mouse, the required dose is 0.125 µmol (5 µmol/kg *

0.025 kg). To deliver this in 200 µL, the working solution concentration needs to be 0.625

mM (0.125 µmol / 0.0002 L). To make 1 mL of working solution, you would add 27.2 µL of

the 23 mM stock solution to 972.8 µL of the vehicle.

Prepare a vehicle-only control solution containing 5% DMSO in saline with (SBE)β-

cyclodextrin.[5]

In Vivo Administration Protocol
Acclimatize mice to the housing conditions for at least one week prior to the experiment.

On the day of injection, bring the Yoda2 working solution and vehicle control to room

temperature.

Weigh each mouse to accurately calculate the injection volume.
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Administer 200 µL of the Yoda2 working solution or vehicle control via intraperitoneal (IP)

injection.[1][5]

A reported dosing schedule is five days a week for two weeks.[1][5]

Monitor the mice regularly for any adverse effects.
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Piezo1 Signaling Pathway in Osteocytes
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Caption: Piezo1 signaling cascade in osteocytes initiated by Yoda2.
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Experimental Workflow for In Vivo Mouse Study
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Caption: Experimental workflow for Yoda2 in vivo mouse study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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